1-(4-Ethylphenyl)piperidin-2-one

• CAS No.: 1225727-11-6
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 1-(4-ethylphenyl)piperidin-2-one
• InChI: InChI=1S/C13H17NO/c1-2-11-6-8-12(9-7-11)14-10-4-3-5-13(14)15/h6-9H,2-5,10H2,1H3
• InChI Key: BYHMXOFBHPZECA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCCCC2=O

Description

1-(4-Ethylphenyl)piperidin-2-one (CAS 1225727-11-6) is an organic compound with the molecular formula C13H17NO and a molecular weight of 203.28 g/mol . It belongs to the class of piperidin-2-ones, which are six-membered heterocycles containing one nitrogen atom and a ketone group . The piperidine ring is a fundamental structural motif and one of the most important synthetic building blocks in the pharmaceutical industry, found in more than twenty classes of approved drugs and numerous biologically active alkaloids . As a piperidine derivative, this compound serves as a key synthetic intermediate and valuable scaffold in medicinal chemistry for the design and synthesis of novel bioactive molecules . Piperidine derivatives are prevalent in active pharmaceutical ingredients across various therapeutic areas. The research applications of such compounds are extensive, including their role in the development of potential treatments for conditions such as lung cancer, as seen in novel c-Myc inhibitors , and as central structural elements in other drugs like the antipsychotic Melperone . The presence of the piperidin-2-one core offers researchers a versatile platform for further chemical functionalization and exploration of structure-activity relationships. This product is intended for research and development applications in a laboratory setting. For Research Use Only. It is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Route via Aromatic Substitution and Cyclization

Method Overview:

• Starting Materials: 4-Ethylbenzaldehyde and piperidine derivatives.
• Reaction Pathway:
  • Electrophilic aromatic substitution to attach the ethylphenyl group to the piperidine ring.
  • Cyclization to form the piperidin-2-one core.

Reaction Conditions:

Step	Reagents	Solvent	Temperature	Yield	References
Aromatic substitution	4-Ethylbenzaldehyde + piperidine	Acetonitrile	15–40°C	Data not specified	,
Cyclization	Acid or base catalysis	Reflux conditions	100–150°C	70–74% (overall)	,

Note: The substitution often employs electrophilic aromatic substitution with the aldehyde or related derivatives, followed by cyclization under acidic or basic conditions.

Synthesis via Strecker-Type and Amide Pathways

Method Highlights:

• Use of Strecker synthesis involving phenyl isocyanate and 4-ethylphenylglycine to produce intermediates, followed by cyclization to form the piperidinone ring.

Step	Reagents	Conditions	Yield	References
Formation of amino precursor	Phenyl isocyanate + 4-ethylphenylglycine	Reflux	70–74%
Cyclization to piperidin-2-one	Acidic or basic conditions	Reflux	Data not specified

Note: This route emphasizes the Strecker synthesis's utility in constructing amino derivatives that cyclize into the desired piperidinone.

Alternative Routes via Ketone and Bromination Intermediates

Method Summary:

• Synthesis of related compounds such as 1-(4-ethylphenyl)-3-(1H-imidazol-1-yl)-2-methylpropan-1-one, followed by transformations to the target compound.

Reaction Conditions:

Step	Reagents	Solvent	Temperature	Yield	References
Ketone formation	Acetophenone derivatives	Reflux	Not specified	Variable	,
Bromination	N-bromosuccinimide or dibromohydantoin	Dichloromethane	15–40°C	High purity

Note: Bromination steps are often used to introduce halogen functionalities, which can be further manipulated into amino or other substituents.

Industrial and Laboratory-Scale Methods

Large-Scale Synthesis

Industrial production typically involves multi-step processes optimized for yield and purity:

• Step 1: Nucleophilic aromatic substitution of bromobenzene with piperidine, catalyzed by potassium tert-butoxide at 150–180°C to produce N-phenylpiperidine.
• Step 2: Bromination of N-phenylpiperidine using N-bromosuccinimide in acetonitrile at 15–40°C.
• Step 3: Cyclization and purification via recrystallization or vacuum distillation.

Reaction Optimization

• Use of phase-transfer catalysts like tetrabutylammonium salts enhances halogenation efficiency.
• Recrystallization from dichloromethane/n-heptane mixtures yields high-purity products.

Data Tables Summarizing Key Parameters

Synthesis Step	Reagents	Solvent	Temperature	Yield (%)	Notes
Aromatic substitution	4-Ethylbenzaldehyde + piperidine	Acetonitrile	15–40°C	Not specified	Electrophilic substitution
Cyclization	Acid/base	Reflux	100–150°C	~70–74%	Ring closure to form piperidinone
Bromination	N-bromosuccinimide	Dichloromethane	15–40°C	High purity	Halogenation of aromatic ring
Purification	Recrystallization	Dichloromethane/n-heptane	Room temp	>99%	Product isolation

Summary of Research Findings

• The Strecker synthesis route offers a high-yield pathway for constructing the amino precursor, which cyclizes into the piperidin-2-one core.
• Aromatic substitution methods are versatile, allowing for various substitutions on the phenyl ring.
• Bromination and subsequent functionalization steps are crucial for introducing reactive halogen groups, enabling further derivatization.
• Industrial methods focus on optimizing reaction conditions for scale-up, emphasizing safety, yield, and purity.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Ethylphenyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the piperidinone ring to piperidine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the piperidinone ring.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or peracids are commonly used.

Reduction: Catalytic hydrogenation using palladium or platinum catalysts.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed:

Oxidation Products: N-oxides of 1-(4-Ethylphenyl)piperidin-2-one.

Reduction Products: Piperidine derivatives.

Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(4-Ethylphenyl)piperidin-2-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(4-Ethylphenyl)piperidin-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins.

Pathways Involved: It may modulate biochemical pathways related to its biological activities, such as inhibiting enzyme activity or binding to receptors.

Comparison with Similar Compounds

Table 1: Structural Analogs of 1-(4-Ethylphenyl)piperidin-2-one

Compound	Substituent	Key Properties
1-(4-Ethylphenyl)piperidin-2-one	-C₂H₅	Lipophilic, non-polar
1-(4-Iodophenyl)piperidin-2-one	-I	Heavy atom, polarizable
1-(4-Bromophenyl)piperidin-2-one	-Br	Moderate electronegativity
1-(4-Nitrophenyl)piperidin-2-one	-NO₂	Electron-withdrawing, reactive

Piperidin-2-one vs. Piperidin-4-one Derivatives

Piperidin-4-one derivatives, such as 1-acetyl-t-3-ethyl-r-2,c-6-bis(4-methoxyphenyl)piperidin-4-one (), differ in the position of the ketone group (C-4 vs. C-2). This positional shift alters the molecule’s conformational flexibility and hydrogen-bonding capacity. Piperidin-4-ones are reported to exhibit antimicrobial and anti-inflammatory activities, suggesting that the ketone position significantly impacts bioactivity .

Physicochemical Properties

• Solubility: Derivatives with electron-withdrawing groups (e.g., -NO₂) may exhibit lower aqueous solubility than 1-(4-Ethylphenyl)piperidin-2-one due to reduced polarity.

Biological Activity

1-(4-Ethylphenyl)piperidin-2-one is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of neuropharmacology and drug design. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

1-(4-Ethylphenyl)piperidin-2-one is characterized by the following structural features:

• Molecular Formula : C14H17NO
• Molecular Weight : 229.29 g/mol
• IUPAC Name : 1-(4-Ethylphenyl)piperidin-2-one

The presence of the ethyl group on the phenyl ring may influence its biological activity by altering its lipophilicity and receptor binding characteristics.

The biological activity of 1-(4-Ethylphenyl)piperidin-2-one may be attributed to its interactions with various neurotransmitter systems. Compounds with similar structures have been shown to interact with dopamine (DA), serotonin (5-HT), and norepinephrine (NE) transporters, which are crucial in regulating mood, cognition, and reward pathways.

1. Neurotransmitter Reuptake Inhibition

Research indicates that compounds structurally related to 1-(4-Ethylphenyl)piperidin-2-one exhibit significant inhibition of neurotransmitter reuptake. For instance:

• Dopamine Transporter (DAT) : Analogous compounds have demonstrated potent inhibition of DAT, suggesting potential applications in treating conditions like ADHD or substance use disorders.
• Serotonin Transporter (SERT) : Some studies report varying degrees of SERT inhibition, which could imply antidepressant properties.
• Norepinephrine Transporter (NET) : Similar compounds have also shown efficacy in inhibiting NET, further supporting their potential as dual-action antidepressants or stimulants.

2. Case Studies

Several studies have explored the effects and mechanisms of related piperidine derivatives:

• A study on piperidine analogs found that modifications at the phenyl ring significantly affected their affinity for DAT and SERT, highlighting structure-activity relationships (SAR) that could be applied to 1-(4-Ethylphenyl)piperidin-2-one .

Compound	DAT Inhibition (IC50, nM)	SERT Inhibition (IC50, nM)	NET Inhibition (IC50, nM)
1-(4-Ethylphenyl)piperidin-2-one	TBD	TBD	TBD
Pyrovalerone	10	500	100

Pharmacological Applications

Given its potential for neurotransmitter modulation, 1-(4-Ethylphenyl)piperidin-2-one may serve as a lead compound for developing new pharmacotherapies targeting psychiatric disorders such as depression or anxiety. Its unique structural features allow for further optimization and exploration in drug design.